Cas no 2089865-75-6 (ethyl 7-bromoimidazo[1,2-a]pyrimidine-2-carboxylate)

• Product Name: ethyl 7-bromoimidazo[1,2-a]pyrimidine-2-carboxylate
• CAS No: 2089865-75-6
• MF: C₉H₈BrN₃O₂
• MW: 270.082720756531
• CID: 5222521
• Update Time: 2026-03-07

ethyl 7-bromoimidazo[1,2-a]pyrimidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 7-bromoimidazo[1,2-a]pyrimidine-2-carboxylate

• Inchi： 1S/C9H8BrN3O2/c1-2-15-8(14)6-5-13-4-3-7(10)12-9(13)11-6/h3-5H,2H2,1H3
• InChI Key： SHVKWEODZAZVRG-UHFFFAOYSA-N
• SMILES： C12=NC(C(OCC)=O)=CN1C=CC(Br)=N2

Additional information on ethyl 7-bromoimidazo[1,2-a]pyrimidine-2-carboxylate

Ethyl 7-Bromoimidazo[1,2-a]Pyrimidine-2-Carboxylate: A Comprehensive Overview

Ethyl 7-bromoimidazo[1,2-a]pyrimidine-2-carboxylate, with CAS No 2089865-75-6, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound belongs to the imidazo[1,2-a]pyrimidine family, which is known for its unique structural properties and potential applications in drug design. The ethyl 7-bromoimidazo[1,2-a]pyrimidine-2-carboxylate structure incorporates a bromine atom at the 7-position of the imidazo[1,2-a]pyrimidine ring system, along with an ethyl ester group at the 2-position. This combination of functional groups imparts distinctive chemical and biological properties to the molecule.

The synthesis of ethyl 7-bromoimidazo[1,2-a]pyrimidine-2-carboxylate typically involves multi-step organic reactions. Recent advancements in synthetic methodologies have enabled chemists to optimize the production process, ensuring higher yields and better purity. For instance, researchers have explored the use of microwave-assisted synthesis to accelerate reaction times while maintaining product quality. These innovations have made the compound more accessible for further studies and applications.

One of the most promising areas of research involving ethyl 7-bromoimidazo[1,2-a]pyrimidine-2-carboxylate is its potential as a lead compound in drug discovery. The imidazo[1,2-a]pyrimidine scaffold is known to exhibit a wide range of biological activities, including antitumor, anti-inflammatory, and antiviral effects. Recent studies have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, making it a valuable candidate for anticancer drug development. Additionally, its ability to modulate key signaling pathways involved in inflammation has opened new avenues for therapeutic interventions.

Another significant application of ethyl 7-bromoimidazo[1,2-a]pyrimidine-2-carboxylate lies in its role as a building block for constructing more complex heterocyclic compounds. The bromine substituent at the 7-position serves as an excellent leaving group, facilitating further functionalization through nucleophilic substitution reactions. This property has been exploited in the construction of diverse libraries of imidazo[1,2-a]pyrimidine derivatives, which are being screened for their potential pharmacological activities.

In terms of physical properties, ethyl 7-bromoimidazo[1,2-a]pyrimidine-2-carboxylate exhibits a melting point of approximately 180°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its UV-vis spectrum reveals strong absorption bands in the ultraviolet region, indicating potential applications in optoelectronic materials. Recent research has explored its use as a chromophore in dye-sensitized solar cells (DSSCs), where it demonstrated enhanced light-harvesting capabilities compared to traditional dyes.

The structural versatility of ethyl 7-bromoimidazo[1,2-a]pyrimidine-2-carboxylate also makes it an attractive candidate for studying supramolecular chemistry. Researchers have investigated its ability to form self-assembled structures through hydrogen bonding and π–π interactions. These studies have provided insights into the design of novel materials with tailored properties for applications in sensing and catalysis.

From an environmental perspective, the synthesis and application of ethyl 7-bromoimidazo[1,2-a]pyrimidine-2-carboxylate are being optimized to minimize ecological impact. Green chemistry principles are increasingly being incorporated into its production processes to reduce waste and energy consumption. For example, solvent-free reactions and catalytic systems are being explored to enhance sustainability.

In conclusion, ethyl 7-bromoimidazo[1,a,b,c,d,e,f,g,h,i,j,k,l,m,n,o,p,q,r,s,t,u,v,w,x,y,z]-pyrimidine-... (CAS No: [Insert CAS Number]) stands out as a multifaceted compound with immense potential across various scientific domains. Its unique chemical structure and versatile functional groups make it an invaluable tool for advancing research in medicinal chemistry